Cas no 2171590-45-5 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pentan-2-yl)carbamoylbutanoic acid)

4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-(pentan-2-yl)carbamoylbutanoic acid is a protected amino acid derivative featuring an Fmoc (9-fluorenylmethoxycarbonyl) group, which serves as a temporary protecting group for amines in peptide synthesis. The compound incorporates a pentan-2-yl carbamoyl side chain, offering steric and hydrophobic properties that can influence peptide conformation and interactions. Its butanoic acid terminus provides a carboxylic acid functional group for further conjugation or coupling reactions. This derivative is particularly useful in solid-phase peptide synthesis (SPPS), where the Fmoc group can be selectively removed under mild basic conditions. The structure’s design ensures compatibility with standard peptide coupling reagents, making it a versatile intermediate for constructing complex peptidomimetics or modified peptides.
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pentan-2-yl)carbamoylbutanoic acid structure
2171590-45-5 structure
Product Name:4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pentan-2-yl)carbamoylbutanoic acid
CAS No:2171590-45-5
MF:C25H30N2O5
MW:438.516107082367
CID:5817781
PubChem ID:165576924
Update Time:2025-05-23

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pentan-2-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pentan-2-yl)carbamoylbutanoic acid
    • 2171590-45-5
    • 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(pentan-2-yl)carbamoyl]butanoic acid
    • EN300-1538227
    • Inchi: 1S/C25H30N2O5/c1-3-8-16(2)26-24(30)22(13-14-23(28)29)27-25(31)32-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,16,21-22H,3,8,13-15H2,1-2H3,(H,26,30)(H,27,31)(H,28,29)
    • InChI Key: BMHACETYCDBEDV-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(NC(C)CCC)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 438.21547206g/mol
  • Monoisotopic Mass: 438.21547206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 11
  • Complexity: 632
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 105Ų

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pentan-2-yl)carbamoylbutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1538227-0.05g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(pentan-2-yl)carbamoyl]butanoic acid
2171590-45-5
0.05g
$2829.0 2023-06-05
Enamine
EN300-1538227-0.1g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(pentan-2-yl)carbamoyl]butanoic acid
2171590-45-5
0.1g
$2963.0 2023-06-05
Enamine
EN300-1538227-0.25g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(pentan-2-yl)carbamoyl]butanoic acid
2171590-45-5
0.25g
$3099.0 2023-06-05
Enamine
EN300-1538227-0.5g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(pentan-2-yl)carbamoyl]butanoic acid
2171590-45-5
0.5g
$3233.0 2023-06-05
Enamine
EN300-1538227-1.0g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(pentan-2-yl)carbamoyl]butanoic acid
2171590-45-5
1g
$3368.0 2023-06-05
Enamine
EN300-1538227-2.5g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(pentan-2-yl)carbamoyl]butanoic acid
2171590-45-5
2.5g
$6602.0 2023-06-05
Enamine
EN300-1538227-5.0g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(pentan-2-yl)carbamoyl]butanoic acid
2171590-45-5
5g
$9769.0 2023-06-05
Enamine
EN300-1538227-10.0g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(pentan-2-yl)carbamoyl]butanoic acid
2171590-45-5
10g
$14487.0 2023-06-05
Enamine
EN300-1538227-50mg
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(pentan-2-yl)carbamoyl]butanoic acid
2171590-45-5
50mg
$2829.0 2023-09-26
Enamine
EN300-1538227-100mg
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(pentan-2-yl)carbamoyl]butanoic acid
2171590-45-5
100mg
$2963.0 2023-09-26

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pentan-2-yl)carbamoylbutanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pentan-2-yl)carbamoylbutanoic acid (CAS No. 2171590-45-5)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pentan-2-yl)carbamoylbutanoic acid, identified by its CAS number 2171590-45-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its complex structure, which includes a fluorenyl moiety linked to an amino group through a methoxycarbonyl bridge, and a carbamoyl group attached to a butanoic acid backbone. The presence of the pentan-2-yl substituent further enhances its structural complexity, making it a candidate for various biochemical applications.

The structural features of this compound make it particularly interesting for drug discovery and development. The fluorenyl group, known for its rigidity and stability, often serves as a pharmacophore in medicinal chemistry due to its ability to interact favorably with biological targets. Additionally, the methoxycarbonyl group can modulate the solubility and metabolic stability of the molecule, which are critical factors in pharmaceutical design. The combination of these elements suggests potential applications in the development of novel therapeutic agents.

In recent years, there has been growing interest in the use of fluorinated compounds in drug development. Fluorine atoms can significantly influence the pharmacokinetic properties of molecules, including their bioavailability, metabolic clearance, and binding affinity. The incorporation of fluorine into pharmaceuticals has been shown to enhance their efficacy and reduce toxicity. Given these benefits, compounds like 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pentan-2-yl)carbamoylbutanoic acid may serve as valuable scaffolds for the design of next-generation drugs.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of more complex molecules. The presence of multiple functional groups allows for further chemical modification, enabling researchers to explore a wide range of structural variations. This flexibility is crucial in drug discovery, where iterative optimization is often required to achieve desired pharmacological properties.

Recent studies have highlighted the importance of amino acid derivatives in medicinal chemistry. Amino acids are fundamental building blocks in biology and have been extensively used in the development of drugs due to their ability to interact with biological targets in a predictable manner. The incorporation of amino acid-like moieties into synthetic molecules can enhance their bioactivity and selectivity. In this context, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pentan-2-yl)carbamoylbutanoic acid represents an intriguing example of how amino acid derivatives can be integrated into drug-like structures.

The butanoic acid backbone in this compound also contributes to its potential therapeutic applications. Butanoic acid derivatives have been explored for various biological activities, including anti-inflammatory and antimicrobial properties. By incorporating this moiety into a more complex molecule, researchers may be able to harness these properties while also introducing novel mechanisms of action.

From a synthetic chemistry perspective, the preparation of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pentan-2-yl)carbamoylbutanoic acid presents several challenges due to its intricate structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis have enabled the efficient assembly of complex organic frameworks, paving the way for the development of novel pharmaceuticals.

The pharmacological potential of this compound has not yet been fully explored, but preliminary studies suggest that it may exhibit interesting biological activities. For instance, its structural similarity to known bioactive molecules suggests that it could interact with specific enzymes or receptors involved in disease pathways. Further investigation is needed to elucidate its exact mechanism of action and therapeutic potential.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pentan-2-yl)carbamoylbutanoic acid (CAS No. 2171590-45-5) is a structurally complex and versatile compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for drug discovery and development. As our understanding of molecular structure-bioactivity relationships continues to evolve, compounds like this are likely to play an increasingly important role in the design of novel therapeutic agents.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk